Cas no 371150-44-6 (N,N-Bis(2-methoxyethyl)sulfamoyl Chloride)

• Product Name: N,N-Bis(2-methoxyethyl)sulfamoyl Chloride
• CAS No: 371150-44-6
• MF: C₆H₁₄ClNO₄S
• MW: 231.69765996933
• MDL: MFCD08445094
• CID: 3109564
• PubChem ID: 16228513
• Update Time: 2025-06-30

N,N-Bis(2-methoxyethyl)sulfamoyl Chloride Chemical and Physical Properties

Names and Identifiers

• Bis(2-Methoxyethyl)sulfamoyl chloride
• N,N-bis(2-methoxyethyl)sulfamoylchloride
• N,N-bis(2-methoxyethyl)sulfamoyl chloride
• AKOS009113711
• WMAWCYCQPBJFKY-UHFFFAOYSA-N
• 371150-44-6
• C6H14ClNO4S
• CS-0245585
• EN300-30708
• SCHEMBL7673928
• FS-4538
• N,N-bis(2-methoxyethyl)sulfamyl Chloride
• Z228589216
• 843-002-4
• N,N-Bis(2-methoxyethyl)sulfamoyl Chloride

• MDL： MFCD08445094
• Inchi： 1S/C6H14ClNO4S/c1-11-5-3-8(4-6-12-2)13(7,9)10/h3-6H2,1-2H3
• InChI Key： WMAWCYCQPBJFKY-UHFFFAOYSA-N
• SMILES： ClS(N(CCOC)CCOC)(=O)=O

Computed Properties

• Exact Mass: 231.0332068g/mol
• Monoisotopic Mass: 231.0332068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 64.2Ų

Additional information on N,N-Bis(2-methoxyethyl)sulfamoyl Chloride

N,N-Bis(2-methoxyethyl)sulfamoyl Chloride (CAS No. 371150-44-6): An Overview and Recent Advances

N,N-Bis(2-methoxyethyl)sulfamoyl chloride (CAS No. 371150-44-6) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceuticals, and materials science. This chlorinated sulfonamide derivative is characterized by its unique chemical structure, which includes a sulfamoyl group and two methoxyethyl substituents. The compound's reactivity and functional versatility make it an essential building block in the synthesis of various biologically active molecules and advanced materials.

The chemical formula of N,N-Bis(2-methoxyethyl)sulfamoyl chloride is C₈H₁₅ClNO₄S, and it has a molecular weight of 258.72 g/mol. The compound is typically a colorless to pale yellow liquid at room temperature, with a boiling point of approximately 180°C at 760 mmHg. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran, but it is not soluble in water due to the presence of the chloride ion.

In the realm of organic synthesis, N,N-Bis(2-methoxyethyl)sulfamoyl chloride serves as a valuable reagent for the introduction of sulfamoyl functionalities into organic molecules. The reactivity of the chlorosulfonyl group allows for efficient nucleophilic substitution reactions, making it an ideal choice for the synthesis of sulfonamides, which are widely used in pharmaceuticals and agrochemicals. Recent studies have highlighted its utility in the preparation of novel antiviral agents and anticancer drugs, where the sulfamoyl group plays a crucial role in enhancing the biological activity and selectivity of these compounds.

One notable application of N,N-Bis(2-methoxyethyl)sulfamoyl chloride is in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The methoxyethyl substituents in N,N-Bis(2-methoxyethyl)sulfamoyl chloride can be used to mask reactive functional groups, thereby improving the stability and bioavailability of prodrugs. This approach has been successfully applied in the development of prodrugs for treating various diseases, including HIV and cancer.

In materials science, N,N-Bis(2-methoxyethyl)sulfamoyl chloride has found applications in the synthesis of functional polymers and coatings. The presence of both hydrophobic methoxyethyl groups and a reactive sulfamoyl chloride moiety makes it an excellent monomer for copolymerization reactions. These copolymers exhibit unique properties such as enhanced solubility, thermal stability, and mechanical strength, making them suitable for use in various industrial applications, including adhesives, paints, and protective coatings.

Recent research has also explored the use of N,N-Bis(2-methoxyethyl)sulfamoyl chloride in the development of stimuli-responsive materials. These materials can change their properties in response to external stimuli such as pH, temperature, or light. For example, a study published in the Journal of Materials Chemistry B demonstrated that copolymers containing N,N-Bis(2-methoxyethyl)sulfamoyl chloride units could be used to create pH-responsive hydrogels with potential applications in drug delivery systems.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Studies on the environmental fate and toxicity of N,N-Bis(2-methoxyethyl)sulfamoyl chloride have shown that it is relatively stable under normal environmental conditions but can be biodegraded under specific conditions. However, further research is needed to fully understand its long-term environmental impact.

In conclusion, N,N-Bis(2-methoxyethyl)sulfamoyl chloride (CAS No. 371150-44-6) is a multifunctional compound with a wide range of applications in organic synthesis, pharmaceuticals, and materials science. Its unique chemical structure and reactivity make it an invaluable tool for researchers and chemists working on the development of new materials and therapeutic agents. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility and importance in various scientific fields.